Cas no 1342572-59-1 (ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1342572-59-1
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 6288685
• PubChem ID: 64169236
• Update Time: 2025-05-26

ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate
• 1342572-59-1
• AKOS013488275
• ethyl 5-[(methylsulfanyl)methyl]-1,2,4-oxadiazole-3-carboxylate
• EN300-1119866

• Inchi： 1S/C7H10N2O3S/c1-3-11-7(10)6-8-5(4-13-2)12-9-6/h3-4H2,1-2H3
• InChI Key： ZPZDDLQVXWMHDE-UHFFFAOYSA-N
• SMILES： S(C)CC1=NC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Ethyl 5-(Methylsulfanyl)methyl-1,2,4-Oxadiazole-3-Carboxylate (CAS No. 1342572-59-1)

Ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1342572-59-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This 1,2,4-oxadiazole derivative is characterized by the presence of a methylsulfanyl group and an ethyl carboxylate moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of novel heterocyclic compounds with enhanced properties.

The growing interest in ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate aligns with current trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound's potential for low-toxicity intermediates has become a focal point. Its oxadiazole core is known for stability under various conditions, making it valuable for drug discovery pipelines targeting metabolic disorders and inflammation—topics frequently searched in academic and industrial databases. Recent publications highlight its utility in click chemistry reactions, a hot topic in modular synthesis approaches.

From a structural perspective, the methylsulfanyl methyl side chain in CAS 1342572-59-1 offers intriguing possibilities for structure-activity relationship (SAR) studies. Computational chemists have investigated its electronic effects on the oxadiazole ring using density functional theory (DFT) calculations—a methodology dominating recent literature searches. The compound's ester functionality also allows for straightforward derivatization, addressing the pharmaceutical industry's demand for prodrug development strategies.

Analytical characterization of ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate typically involves advanced techniques like NMR spectroscopy (particularly ¹H and ¹³C) and high-resolution mass spectrometry (HRMS), which are frequently queried by quality control specialists. The compound's chromatographic behavior has been documented in several HPLC method development studies, reflecting the broader search trends for analytical optimization in synthetic chemistry.

In material science applications, the 1,2,4-oxadiazole scaffold of this compound has shown promise in organic electronic materials, coinciding with rising searches for small-molecule semiconductors. Its electron-withdrawing properties and potential for π-conjugation extension make it interesting for optoelectronic device research. Patent analyses reveal increasing incorporation of similar structures in OLED formulations, aligning with market demands for energy-efficient displays.

The synthesis of CAS 1342572-59-1 typically involves cyclocondensation reactions between appropriate amidoxime precursors and activated carboxylic acid derivatives—a process frequently optimized in recent microwave-assisted synthesis studies. This reflects the broader chemical community's focus on reaction acceleration techniques, as evidenced by search engine query patterns. Scale-up procedures have been investigated using continuous flow chemistry systems, addressing industrial needs for process intensification.

From a regulatory standpoint, the compound's biodegradation potential and ecotoxicological profile are becoming frequently searched topics, mirroring the chemical industry's emphasis on environmental risk assessment. While not classified as hazardous, proper laboratory handling protocols for such sulfur-containing compounds remain essential—a subject of consistent educational searches among new researchers.

Commercial availability of ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate has expanded significantly, with supplier catalogs now listing it under various custom synthesis options. This development responds to the growing demand for tailor-made intermediates in medicinal chemistry projects. Price trend analyses show stable market conditions, though seasonal fluctuations occur based on raw material supply chains—a key concern identified through procurement-related search queries.

Future research directions for this compound likely involve catalytic asymmetric synthesis of its chiral derivatives—a cutting-edge area receiving substantial search traffic from academic users. Additionally, its potential in metal-organic frameworks (MOFs) design and covalent organic frameworks (COFs) construction aligns with materials science trends. The compound's hydrogen bonding capacity and supramolecular interactions are subjects of ongoing computational studies, addressing fundamental questions about molecular recognition processes.

In conclusion, ethyl 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1342572-59-1) represents a multifaceted compound bridging pharmaceutical, materials, and synthetic chemistry domains. Its evolving applications reflect broader scientific priorities while addressing specific industry needs through adaptable chemical functionality. The compound's research trajectory will undoubtedly continue to intersect with high-interest areas like precision synthesis and functional material design, ensuring its relevance in contemporary chemical innovation.